4-Quinazolinyl 2,4,6-trimethylbenzoate
Description
4-Quinazolinyl 2,4,6-trimethylbenzoate is a synthetic organic compound featuring a benzoate ester core substituted with three methyl groups at the 2-, 4-, and 6-positions. The ester moiety is linked to a quinazoline heterocycle at the 4-position. Quinazoline derivatives are widely studied in medicinal chemistry due to their roles as kinase inhibitors, anticancer agents, and antimicrobial compounds .
Properties
Molecular Formula |
C18H16N2O2 |
|---|---|
Molecular Weight |
292.3 g/mol |
IUPAC Name |
quinazolin-4-yl 2,4,6-trimethylbenzoate |
InChI |
InChI=1S/C18H16N2O2/c1-11-8-12(2)16(13(3)9-11)18(21)22-17-14-6-4-5-7-15(14)19-10-20-17/h4-10H,1-3H3 |
InChI Key |
ZPUORLMPZRXAOW-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C(=C1)C)C(=O)OC2=NC=NC3=CC=CC=C32)C |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)C(=O)OC2=NC=NC3=CC=CC=C32)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Features and Substituent Analysis
Key structural analogs include ethyl benzoate derivatives with pyridazine, isoxazole, and phenethylamino/thio/ether substituents (e.g., I-6230, I-6232, I-6273, I-6373, and I-6473) . Below is a comparative analysis:
| Compound Name | Core Structure | Substituents (R-group) | Key Functional Groups |
|---|---|---|---|
| 4-Quinazolinyl 2,4,6-trimethylbenzoate | Benzoate ester | 2,4,6-trimethyl; 4-quinazolinyl | Ester, aromatic methyl, quinazoline |
| I-6230 | Ethyl benzoate | 4-(pyridazin-3-yl)phenethylamino | Ethyl ester, pyridazine, amine |
| I-6232 | Ethyl benzoate | 4-(6-methylpyridazin-3-yl)phenethylamino | Ethyl ester, methylpyridazine, amine |
| I-6273 | Ethyl benzoate | 4-(methylisoxazol-5-yl)phenethylamino | Ethyl ester, isoxazole, amine |
| I-6373 | Ethyl benzoate | 4-(3-methylisoxazol-5-yl)phenethylthio | Ethyl ester, thioether, isoxazole |
| I-6473 | Ethyl benzoate | 4-(3-methylisoxazol-5-yl)phenethoxy | Ethyl ester, ether, isoxazole |
Key Differences :
- Ester Group : The target compound uses a quinazolinyl ester, whereas analogs employ ethyl esters. This substitution may reduce metabolic hydrolysis, enhancing stability .
- Aromatic Substituents : The trimethylbenzoate core increases steric bulk and lipophilicity compared to simpler phenyl groups in analogs.
Physicochemical Properties
- Lipophilicity (LogP) : Higher than I-6230–I-6473 due to methyl groups and quinazoline.
- Solubility : Likely lower in aqueous media compared to ethyl ester analogs, which have polar amine/thio/ether linkages.
- Thermal Stability : Enhanced by the rigid quinazoline ring versus flexible phenethyl chains in analogs.
Research Methodologies
Structural comparisons rely on crystallographic tools like SHELX and WinGX/ORTEP for geometry optimization and visualization . These programs ensure accurate bond-length/angle measurements, critical for evaluating steric and electronic effects of substituents.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
